3-(3-Chlorophenyl)-6-[({3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}methyl)sulfanyl]pyridazine

• IUPAC Name: 5-[[6-(3-chlorophenyl)pyridazin-3-yl]sulfanylmethyl]-3-(4-methylsulfanylphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C20H15ClN4OS2/c1-27-16-7-5-13(6-8-16)20-22-18(26-25-20)12-28-19-10-9-17(23-24-19)14-3-2-4-15(21)11-14/h2-11H,12H2,1H3
• InChI Key: FWMOSILHVBZNCR-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C2=NOC(=N2)CSC3=NN=C(C=C3)C4=CC(=CC=C4)Cl
• Molecular Formula: C20H15ClN4OS2
• Molecular Weight: 426.9 g/mol

Description

3-(3-Chlorophenyl)-6-[({3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}methyl)sulfanyl]pyridazine is a useful research compound. Its molecular formula is C20H15ClN4OS2 and its molecular weight is 426.94. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial and Antimicrobial Applications

• Synthesis of Heterocyclic Compounds : New heterocyclic compounds incorporating a sulfonamido moiety were synthesized, aiming for antibacterial applications. Compounds demonstrated significant antibacterial activity, indicating their potential as antibacterial agents (Azab, Youssef, & El-Bordany, 2013).
• Pyridazine Derivatives : Pyridazine derivatives were synthesized, showing promising antimicrobial activities. This indicates the role of these compounds in developing new antimicrobial agents (El-Mariah, Hosny, & Deeb, 2006).
• Anticonvulsive and Anti-bacterial Effects : Certain pyridazines substituted at the 3- and 6-position exhibited good anticonvulsive properties, and a sulfaderivative demonstrated excellent antibacterial effects (Druey, Hueni, Meier, Ringier, & Staehelin, 1954).

Anticancer Applications

• Novel Thiadiazoles and Thiazoles : Synthesis of novel thiadiazoles and thiazoles incorporating pyrazole moiety as anticancer agents revealed promising anticancer activity against breast carcinoma cell line MCF-7 (Gomha, Salah, & Abdelhamid, 2014).
• Sulfonamide Derivatives : Aromatic sulfonamide derivatives were synthesized and evaluated as anti-inflammatory and analgesic agents, showing equipotent activity to reference drugs with a complete safety profile on the gastrointestinal tract. This study highlights the therapeutic potential of these compounds in cancer treatment (Abbas, Abdel-Karim, Ahmed, Eweas, & El-Awdan, 2016).